Cas no 357399-43-0 (Bupropion Morpholinol)

• Product Name: Bupropion Morpholinol
• CAS No: 357399-43-0
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 305099
• PubChem ID: 9837966
• Update Time: 2025-07-19

Bupropion Morpholinol Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinol,2-(3-chlorophenyl)-3,5,5-trimethyl-
• Hydroxy Bupropion
• (non-d)
• BUPROPION MORPHOLINOL
• BUPROPION MORPHOLINOL-D6
• 2-(3-chlorophenyl)-3,5,5-trimethylmorpholin-2-ol
• CHEMBL4561343
• 2-Hydroxy-2-(3'-chlorophenyl)-3,5,5-trimethylmorpholine
• NS00001111
• DTXSID90431622
• AS-6162
• BUPROPIONMORPHOLINOL
• AKOS025149627
• FT-0669436
• Oprea1_654095
• FT-0669437
• 2-(3-Chlorophenyl)-3,5,5-trimethyl-2-morpholinol
• SCHEMBL2599138
• FT-0669438
• 357399-43-0
• RCOBKSKAZMVBHT-UHFFFAOYSA-N
• G78336
• AG-205/40959911
• Bupropion Morpholinol

• Inchi： 1S/C13H18ClNO2/c1-9-13(16,17-8-12(2,3)15-9)10-5-4-6-11(14)7-10/h4-7,9,15-16H,8H2,1-3H3
• InChI Key： RCOBKSKAZMVBHT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1(C(C)NC(C)(C)CO1)O

Computed Properties

• Exact Mass: 255.10300
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.144±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 121-123°C
• Boiling Point: 386.6±42.0 °C at 760 mmHg
• Flash Point: 187.6±27.9 °C
• Solubility: Slightly soluble (3.1 g/l) (25 º C),
• PSA: 41.49000
• LogP: 2.60080
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Bupropion Morpholinol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：-20?°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on Bupropion Morpholinol

Research Brief on Bupropion Morpholinol (357399-43-0): Recent Advances and Implications

Bupropion Morpholinol (CAS: 357399-43-0) is a key metabolite of bupropion, a well-known antidepressant and smoking cessation aid. Recent studies have shed light on its pharmacological properties, metabolic pathways, and potential therapeutic applications. This research brief consolidates the latest findings on Bupropion Morpholinol, focusing on its chemical characteristics, biological activity, and clinical relevance.

Recent investigations into Bupropion Morpholinol have highlighted its role as an active metabolite contributing to the therapeutic effects of bupropion. Studies suggest that Bupropion Morpholinol exhibits significant noradrenergic and dopaminergic activity, which may explain its efficacy in treating depression and aiding smoking cessation. Advanced analytical techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), have been employed to quantify its presence in biological samples, providing insights into its pharmacokinetics.

One of the most notable advancements in the study of Bupropion Morpholinol is its potential application in personalized medicine. Researchers have identified genetic polymorphisms that influence the metabolism of bupropion into Bupropion Morpholinol, which could help tailor dosages for individual patients. This approach may enhance treatment efficacy while minimizing adverse effects, marking a significant step forward in psychopharmacology.

In addition to its central nervous system effects, Bupropion Morpholinol has been investigated for its impact on other physiological systems. Preliminary studies indicate that it may have cardioprotective properties, though further research is needed to confirm these findings. The metabolite's stability and bioavailability have also been subjects of recent research, with efforts focused on optimizing formulations to improve its therapeutic potential.

Despite these promising developments, challenges remain in fully elucidating the mechanisms of action of Bupropion Morpholinol. Current research is exploring its interactions with various neurotransmitter systems and its potential role in treating other conditions, such as attention deficit hyperactivity disorder (ADHD) and obesity. Collaborative efforts between academia and industry are expected to drive further discoveries in this area.

In conclusion, Bupropion Morpholinol (357399-43-0) continues to be a focal point of research in the field of psychopharmacology and beyond. Its unique pharmacological profile and therapeutic potential underscore the importance of ongoing studies to unlock its full clinical benefits. This research brief serves as a snapshot of the current state of knowledge, highlighting both achievements and areas for future exploration.